molecular formula C11H7F3O B8754989 1-(Trifluoromethyl)-4-naphthol

1-(Trifluoromethyl)-4-naphthol

Cat. No. B8754989
M. Wt: 212.17 g/mol
InChI Key: MMJAAHSLGSHYCF-UHFFFAOYSA-N
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Description

1-(Trifluoromethyl)-4-naphthol is a useful research compound. Its molecular formula is C11H7F3O and its molecular weight is 212.17 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H7F3O

Molecular Weight

212.17 g/mol

IUPAC Name

4-(trifluoromethyl)naphthalen-1-ol

InChI

InChI=1S/C11H7F3O/c12-11(13,14)9-5-6-10(15)8-4-2-1-3-7(8)9/h1-6,15H

InChI Key

MMJAAHSLGSHYCF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC=C2O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A strip of aluminum foil weighing 278 mg (10 mmol) was amalgamated by immersion in a solution of 2% mercuric chloride in water for 15 seconds, washed with absolute ethanol followed by diethyl ether, cut into small pieces, and added to a solution of 353 mg (1.0 mmol) of 1,4-dihydro-1-oxo-4-triethylsiloxy-4-trifluoromethylnaphthalene in 10 mL of 10% water - 90% tetrahydrofuran. The resulting mixture was heated at 70° C. for 1.5 hours, allowed to cool to room temperature, and filtered. The filter cake was washed with diethyl ether. Concentration of the combined filtrates gave a residue which was poured into 25 mL of water. The aqueous mixture was extracted with three 10 mL portions of dichloromethane. Combination, drying (MgSO4), and concentration of the organic layers gave a residue which was purified by PTLC (one 2 mm silica gel plate eluted with dichloromethane), affording 190 mg (90% yield) of 4-trifluoromethyl-1-naphthol as a white solid. An analytical sample was obtained by recrystallization from dichloromethane-hexane: mp 132°-133° C.; 1H NMR (CDCl3) δ 5.50 (broad s, 1H), 6.79 (d, 1H, J=8 Hz), 7.50-7.80 (m, 3H), 8.10-8.45 (m, 2H); 19F NMR (CDCl3, relative to CFCl3) -59.5 ppm (s); IR (KBr) 3327, 1580, 1385, 1355, 1327, 1260, 1251, 1241, 1195, 1178, 1146, 1120, 1111, 1101, 1056, 767, cm-1 ; mass spectrum (70 eV) m/z (relative intensity) 212 (100, M+), 133 (32), 115 (100). Anal. Calcd. for C11H7F3O: C, 62.27; H, 3.33. Found: C, 61.82; H, 3.50.
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